![molecular formula C13H21NOS2 B1198535 2',2'-Dimethyl-3-spiro[5,6,7,8a-tetrahydrothiazolo[3,2-a]pyridine-8,4'-thiane]one](/img/structure/B1198535.png)
2',2'-Dimethyl-3-spiro[5,6,7,8a-tetrahydrothiazolo[3,2-a]pyridine-8,4'-thiane]one
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Overview
Description
2',2'-dimethyl-3-spiro[5,6,7,8a-tetrahydrothiazolo[3,2-a]pyridine-8,4'-thiane]one is an azaspiro compound.
Scientific Research Applications
Antifungal and Antibacterial Activities
Research demonstrates the synthesis of spiro-pyrazole-3,3′-thiopyrano[2,3-b]pyridines and related compounds, including 2',2'-Dimethyl-3-spiro[5,6,7,8a-tetrahydrothiazolo[3,2-a]pyridine-8,4'-thiane]one, which exhibit significant antifungal and antibacterial properties. This is particularly relevant in the development of new pharmaceutical compounds with potential application in combating various microbial infections (Dawood, 2005).
Central Nervous System and Antimycobacterial Agents
Studies have explored the use of 2-Substituted-3-oxoisothiazolo[5,4-b]pyridines, chemically related to this compound, in the context of central nervous system (CNS) applications and antimycobacterial activities. Although some compounds demonstrated toxicity and lack of significant CNS activity, certain derivatives displayed potent antitubercular properties, suggesting a potential application in treating tuberculosis (Malinka et al., 1998).
Development of New Heterocyclic Systems
Research has focused on the synthesis of new heterocyclic systems incorporating structures similar to this compound. These studies are significant in the field of organic chemistry, particularly in the development of novel compounds with potential applications in various fields, including pharmaceuticals (Dyachenko et al., 2020).
Anticancer and Antidiabetic Applications
Recent research has shown that spirothiazolidines analogs, which are structurally related to this compound, exhibit significant anticancer and antidiabetic activities. This opens avenues for the use of these compounds in the treatment of cancer and diabetes, providing a new class of therapeutic agents (Flefel et al., 2019).
Synthesis of Novel Spiro Heterocycles
In the realm of heterocyclic chemistry, the synthesis of novel spiro heterocycles, including those similar to this compound, has been a subject of interest. These compounds have shown potential in various applications, such as in the development of new materials or pharmaceuticals (Dabholkar & Ravi, 2010).
Properties
Molecular Formula |
C13H21NOS2 |
---|---|
Molecular Weight |
271.4 g/mol |
IUPAC Name |
2',2'-dimethylspiro[5,6,7,8a-tetrahydro-[1,3]thiazolo[3,2-a]pyridine-8,4'-thiane]-3-one |
InChI |
InChI=1S/C13H21NOS2/c1-12(2)9-13(5-7-17-12)4-3-6-14-10(15)8-16-11(13)14/h11H,3-9H2,1-2H3 |
InChI Key |
SVIFFIZIVQFEFR-UHFFFAOYSA-N |
SMILES |
CC1(CC2(CCCN3C2SCC3=O)CCS1)C |
Canonical SMILES |
CC1(CC2(CCCN3C2SCC3=O)CCS1)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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